Cas no 99208-90-9 (Alkynyl Palmitic Acid)

• Product Name: Alkynyl Palmitic Acid
• CAS No: 99208-90-9
• MF: C₁₆H₂₈O₂
• MW: 252.392325401306
• CID: 1002800
• PubChem ID: 127256
• Update Time: 2025-04-20

Alkynyl Palmitic Acid Chemical and Physical Properties

Names and Identifiers

• 15-hexadecynoic acid
• hexadec-15-ynoic acid
• Palmitic Acid Alkyne
• Alkynyl Palmitic Acid
• 15-Hexadecyn-1-oic acid
• MFCD22124928
• 99208-90-9
• SCHEMBL2803510
• AKOS025295971
• AM806680
• Palmitic acid (15-yne), 15-hexadecynoic acid, powder
• E79090
• AS-81910
• HY-W040304
• 15-Hexadecyanoic acid
• Hexadec-15-ynoicacid
• DTXSID70243987
• PUZGUNYANHPRKM-UHFFFAOYSA-N
• ZDA20890
• PALMITIC ACID (15-YNE)
• CS-W021044
• R01-0054
• BP-23392
• DB-250239
• DTXCID00166478

• MDL： MFCD22124928
• Inchi： 1S/C16H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h1H,3-15H2,(H,17,18)
• InChI Key： PUZGUNYANHPRKM-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCC#C)=O

Computed Properties

• Exact Mass: 252.208930132g/mol
• Monoisotopic Mass: 252.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.931±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 59.1°C (estimate)
• Boiling Point: 409.64°C (rough estimate)
• Refractive Index: 1.4217 (estimate)
• Solubility: Insuluble (7.3E-3 g/L) (25 ºC),

Alkynyl Palmitic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids